Cas no 2149589-60-4 (3,4-Dibromo-2-(difluoromethyl)thiophene)

• Product Name: 3,4-Dibromo-2-(difluoromethyl)thiophene
• CAS No: 2149589-60-4
• MF: C₅H₂Br₂F₂S
• MW: 291.939185619354
• CID: 6513541
• Update Time: 2025-11-02

3,4-Dibromo-2-(difluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2-(difluoromethyl)thiophene
• Thiophene, 3,4-dibromo-2-(difluoromethyl)-

• Inchi： 1S/C5H2Br2F2S/c6-2-1-10-4(3(2)7)5(8)9/h1,5H
• InChI Key： WTDLJNNFNGBEKH-UHFFFAOYSA-N
• SMILES： C1(C(F)F)SC=C(Br)C=1Br

Experimental Properties

• Density: 2.096±0.06 g/cm3(Predicted)
• Boiling Point: 272.4±35.0 °C(Predicted)

Additional information on 3,4-Dibromo-2-(difluoromethyl)thiophene

Introduction to 3,4-Dibromo-2-(difluoromethyl)thiophene (CAS No. 2149589-60-4)

3,4-Dibromo-2-(difluoromethyl)thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 2149589-60-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and materials chemistry. This compound belongs to the thiophene family, which is renowned for its versatile applications in medicinal chemistry, agrochemicals, and advanced material synthesis. The structural features of 3,4-Dibromo-2-(difluoromethyl)thiophene, particularly the presence of bromine and difluoromethyl substituents, endow it with unique chemical properties that make it a valuable intermediate in organic synthesis.

The molecular structure of 3,4-Dibromo-2-(difluoromethyl)thiophene consists of a five-membered aromatic ring containing sulfur, with bromine atoms attached at the 3 and 4 positions and a difluoromethyl group at the 2 position. This specific arrangement imparts high reactivity, making it a crucial building block for constructing more complex molecular architectures. The bromine atoms provide electrophilic centers that are susceptible to nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity, which are desirable attributes in drug design.

In recent years, 3,4-Dibromo-2-(difluoromethyl)thiophene has been extensively studied for its potential applications in pharmaceutical development. Researchers have leveraged its reactivity to synthesize novel bioactive molecules targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating thiophene-based scaffolds that exhibit inhibitory effects on enzymes involved in inflammatory pathways. The incorporation of fluorine atoms, particularly in the difluoromethyl configuration, has been shown to improve binding affinity and selectivity in drug candidates.

One of the most compelling aspects of 3,4-Dibromo-2-(difluoromethyl)thiophene is its role in the synthesis of small-molecule inhibitors for oncology applications. Thiophene derivatives have long been recognized for their anti-cancer properties, and modifications such as bromination and fluorination further enhance their efficacy. Recent publications highlight the use of this compound as a precursor in developing kinase inhibitors, which are critical in treating resistant forms of cancer. The ability to fine-tune the electronic properties of the thiophene ring through substituent placement allows for precise modulation of biological activity.

The material science community has also explored 3,4-Dibromo-2-(difluoromethyl)thiophene for its potential in fabricating advanced electronic materials. Thiophene-based polymers are known for their excellent charge transport properties, making them suitable for organic semiconductors and optoelectronic devices. The brominated and difluoromethylated derivatives exhibit enhanced thermal stability and chemical resistance, which are essential for industrial-scale applications. Researchers have reported successful incorporation of this compound into bulk heterojunction solar cells, where it acts as an electron donor material, improving device performance.

From a synthetic chemistry perspective, 3,4-Dibromo-2-(difluoromethyl)thiophene serves as a versatile intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations enable the rapid construction of complex molecular frameworks with diverse functional groups. The presence of bromine atoms facilitates palladium-catalyzed reactions with aryl halides or boronic acids, while the electron-withdrawing nature of the difluoromethyl group influences regioselectivity during subsequent functionalization steps.

The pharmaceutical industry has shown particular interest in 3,4-Dibromo-2-(difluoromethyl)thiophene due to its potential as a scaffold for antiviral and antibacterial agents. Structural modifications derived from this compound have been investigated for their ability to disrupt viral replication mechanisms or inhibit bacterial enzymes involved in pathogenesis. The combination of bromine and difluoromethyl substituents provides multiple points of interaction with biological targets, enhancing drug-like properties such as solubility and bioavailability.

In conclusion,3,4-Dibromo-2-(difluoromethyl)thiophene (CAS No. 2149589-60-4) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse synthetic pathways and functionalization strategies, making it indispensable in modern chemical research. As advancements continue to unfold in medicinal chemistry and nanotechnology,3,4-Dibromo-2-(difluoromethyl)thiophene is poised to remain at the forefront of innovation-driven applications.